1-(3-Chloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone

• Molecular Formula: C8H2ClF5O
• Molecular Weight: 244.54 g/mol
• IUPAC Name: 1-(3-chloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H2ClF5O/c9-5-4(10)2-1-3(6(5)11)7(15)8(12,13)14/h1-2H
• InChI Key: WFRYDXKMJRCJKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C(=O)C(F)(F)F)F)Cl)F

Description

1-(3-Chloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone is a chemical compound characterized by the presence of chloro, difluoro, and trifluoro groups attached to a phenyl ring

Preparation Methods

The synthesis of 1-(3-Chloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone typically involves the reaction of 3-chloro-2,4-difluorobenzyl alcohol with trifluoroacetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of specialized equipment and optimized reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

1-(3-Chloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chloro and fluoro groups can undergo nucleophilic substitution reactions with reagents such as sodium methoxide or potassium tert-butoxide. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(3-Chloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

1-(3-Chloro-2,4-difluorophenyl)-2,2,2-trifluoroethanone can be compared with similar compounds such as:

• 3-Chloro-2,4-difluorophenyl)methanol
• 3-Chloro-2,4-difluorobenzylamine
• 2-(3-Chloro-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane These compounds share similar structural features but differ in their functional groups and reactivity. The presence of the trifluoroethanone group in this compound imparts unique chemical properties, making it distinct from its analogs.